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Compound of Interest

Compound Name: Fasudil dihydrochloride

Cat. No.: B114542 Get Quote

Essential Safety and Handling Guide for Fasudil
Dihydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Fasudil dihydrochloride in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Immediate Precautions
Fasudil dihydrochloride is classified as harmful if swallowed.[1][2] It may also be harmful if it

comes into contact with the skin or is inhaled.[1] Therefore, it is crucial to handle this compound

with care in a well-ventilated area and avoid the formation of dust and aerosols.[1]

First Aid Measures:

If Swallowed: Rinse the mouth with water and then drink plenty of water.[1][3][4] Call a

poison center or doctor for medical advice.[4]

In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

[1][3] Remove any contaminated clothing.[4]

In Case of Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15

minutes.[3] If irritation persists, consult a physician.[4]
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If Inhaled: Move the individual to fresh air.[1][3] If breathing is difficult, seek medical attention.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Fasudil
dihydrochloride to prevent exposure.

PPE Category Item
Specifications and
Procedures

Hand Protection Nitrile Gloves

Wear two pairs of

chemotherapy-grade gloves.[5]

[6] Inspect gloves for any tears

or punctures before use.[1]

Use proper glove removal

technique to avoid skin

contact.[1] Dispose of

contaminated gloves as

hazardous waste.

Eye Protection Safety Goggles or Face Shield

Use chemical safety goggles

or a face shield approved

under appropriate government

standards.[1][7]

Body Protection Laboratory Coat or Gown

Wear a disposable, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs.[6]

Respiratory Protection N95 or N100 Respirator

A fit-tested NIOSH-certified

N95 or N100 respirator is

recommended if there is a risk

of generating airborne powder

or aerosols.[7]

Handling and Storage
Safe Handling Procedures:
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Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a

designated area, such as a chemical fume hood or a ventilated enclosure, to minimize

inhalation exposure.[1][4]

Weighing and Aliquoting: Handle the solid compound carefully to avoid creating dust. Use

appropriate tools (e.g., spatulas) for transfer.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly. Fasudil
dihydrochloride is soluble in PBS (pH 7.2) up to 13 mM and in DMSO up to 5.5 mM.[8] For

cell culture, the final DMSO concentration should be kept below 0.1% to avoid toxicity.[8]

Post-Handling: After handling, thoroughly wash hands and any exposed skin.[1][4]

Decontaminate all work surfaces.

Storage Conditions:

Store Fasudil dihydrochloride in a tightly closed container in a dry, cool, and well-ventilated

place.[1][4]

The product is stable when stored at -20°C as supplied.[8] Protect from prolonged exposure

to light.[8]

Accidental Release and Disposal
Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[1]

Clean-up: For a dry spill, carefully sweep up the material, avoiding dust generation, and

place it in a suitable, closed container for disposal.[2]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal:
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Dispose of Fasudil dihydrochloride and any contaminated materials, including gloves and

gowns, as hazardous waste in accordance with local, state, and federal regulations.[1][4] Do

not allow the product to enter drains.

Mechanism of Action and Experimental Context
Fasudil is a potent inhibitor of Rho-associated coiled-coil containing protein kinase (ROCK).[9]

[10] The inhibition of ROCK leads to the relaxation of smooth muscle and has been studied for

its therapeutic potential in various cardiovascular and neurological disorders.[9]

Below is a diagram illustrating the simplified signaling pathway affected by Fasudil.
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Simplified RhoA/ROCK Signaling Pathway and Inhibition by Fasudil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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